Synthesis and molecular structure of a tetranuclear vanadium(III)–magnesium(II) complex; a procatalyst for the alkene polymerization process

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/CC9960002727

Abstract

Treatment of [VCl3(thf)3](thf = tetrahydrofuran) with [Mg(thffo)2](thffo = 2-tetrahydrofurfuroxide) in 1:1.5 ratio in thf provides the tetranuclear [V2Mg232-thffo)2(µ,η2-thffo)4Cl4]·2CH2Cl2 complex, for which a structural study and catalytic activity in ethene polymerization process are reported.

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